Cas no 2229192-13-4 (1-(2-chloro-6-methylpyridin-4-yl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(2-chloro-6-methylpyridin-4-yl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2229192-13-4
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 6236591
• PubChem ID: 165637235
• Update Time: 2025-11-07

1-(2-chloro-6-methylpyridin-4-yl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-methylpyridin-4-yl)-3-hydroxycyclobutane-1-carboxylic acid
• EN300-1995817
• 2229192-13-4

• Inchi： 1S/C11H12ClNO3/c1-6-2-7(3-9(12)13-6)11(10(15)16)4-8(14)5-11/h2-3,8,14H,4-5H2,1H3,(H,15,16)
• InChI Key： BDSNTPRPVQVNAU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)C1(C(=O)O)CC(C1)O

Computed Properties

• Exact Mass: 241.0505709g/mol
• Monoisotopic Mass: 241.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.4Ų

Additional information on 1-(2-chloro-6-methylpyridin-4-yl)-3-hydroxycyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(2-chloro-6-methylpyridin-4-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2229192-13-4)

1-(2-chloro-6-methylpyridin-4-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2229192-13-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and cyclobutane moieties, exhibits potential applications in drug discovery and crop protection. Its molecular structure combines a chloro-methylpyridine group with a hydroxycyclobutane carboxylic acid, making it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for heterocyclic compounds like 1-(2-chloro-6-methylpyridin-4-yl)-3-hydroxycyclobutane-1-carboxylic acid has surged due to their role in developing innovative therapeutics and sustainable agrochemicals. Researchers are particularly interested in its potential as a bioactive scaffold, which could lead to breakthroughs in treating metabolic disorders or enhancing crop resilience. The compound's CAS No. 2229192-13-4 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry and material science.

The synthesis of 1-(2-chloro-6-methylpyridin-4-yl)-3-hydroxycyclobutane-1-carboxylic acid involves multi-step organic reactions, including cyclobutane ring formation and selective functionalization of the pyridine core. Its hydroxycarboxylic acid group offers opportunities for further derivatization, such as esterification or amidation, to optimize physicochemical properties. This adaptability aligns with current trends in fragment-based drug design (FBDD), where small molecular fragments are used to build high-affinity ligands for target proteins.

From an environmental perspective, 1-(2-chloro-6-methylpyridin-4-yl)-3-hydroxycyclobutane-1-carboxylic acid is being explored for its potential in green chemistry applications. Its structural features may contribute to biodegradable formulations, addressing concerns about persistent organic pollutants. This aligns with the increasing focus on eco-friendly agrochemicals and sustainable pharmaceutical excipients, topics frequently queried in academic and industrial research forums.

Analytical characterization of CAS No. 2229192-13-4 typically employs advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's purity and stereochemistry, critical for reproducibility in research. The chloro-methylpyridine moiety's electronic properties also make it a candidate for fluorescence-based sensing applications, a hot topic in diagnostic technology development.

In conclusion, 1-(2-chloro-6-methylpyridin-4-yl)-3-hydroxycyclobutane-1-carboxylic acid represents a compelling case study in modern molecular innovation. Its dual functionality as a potential pharmacophore and agrochemical building block positions it at the intersection of multiple disciplines. As research progresses, this compound may answer pressing questions about structure-activity relationships in drug design or contribute to next-generation crop protection solutions, making CAS No. 2229192-13-4 a keyword to watch in scientific literature.